Cas no 439286-64-3 (1,2,3-Trimethylimidazolium trifluoromethanesulfonate)

1,2,3-Trimethylimidazolium trifluoromethanesulfonate structure
439286-64-3 structure
Product Name:1,2,3-Trimethylimidazolium trifluoromethanesulfonate
CAS No:439286-64-3
MF:C7H11F3N2O3S
MW:260.234050989151
CID:2827709
PubChem ID:16211096
Update Time:2025-04-21

1,2,3-Trimethylimidazolium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • trifluoromethanesulfonate,1,2,3-trimethylimidazol-1-ium
    • 439286-64-3
    • SCHEMBL1681519
    • UFMOMJZZKFLOSJ-UHFFFAOYSA-M
    • 1,2,3-Trimethylimidazolium trifluoromethanesulfonate
    • 1,2,3-trimethylimidazolium triflate
    • DTXSID90583357
    • 1,2,3-Trimethyl-1H-imidazol-3-ium trifluoromethanesulfonate
    • Inchi: 1S/C6H11N2.CHF3O3S/c1-6-7(2)4-5-8(6)3;2-1(3,4)8(5,6)7/h4-5H,1-3H3;(H,5,6,7)/q+1;/p-1
    • InChI Key: UFMOMJZZKFLOSJ-UHFFFAOYSA-M
    • SMILES: S(C(F)(F)F)(=O)(=O)[O-].[N+]1(C)C=CN(C)C=1C

Computed Properties

  • Exact Mass: 260.04424788Da
  • Monoisotopic Mass: 260.04424788Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.4Ų

1,2,3-Trimethylimidazolium trifluoromethanesulfonate Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
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